Cas no 376359-05-6 (3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzoic Acid)

• Product Name: 3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzoic Acid
• CAS No: 376359-05-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD01114897
• CID: 293437
• PubChem ID: 819613
• Update Time: 2025-06-08

3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)benzoic acid
• 3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-benzoic acid
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]benzoic acid
• Benzoicacid, 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-
• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid(SALTDATA: FREE)
• 3-[(3,5-dimethylpyrazolyl)methyl]benzoic acid
• AC1LGDR1
• AC1Q2IGS
• AC1Q2IGW
• 376359-05-6
• Z56793094
• BB 0240627
• SR-01000029394-1
• AKOS000168047
• AK-968/37166218
• 3-(3,5-Dimethyl-pyrazol-1-ylmethyl)-benzoic acid
• SR-01000029394
• EN300-59257
• MFCD01114897
• CS-0216764
• DTXSID30356103
• FS-5160
• Oprea1_697240
• 3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzoic Acid

• MDL： MFCD01114897
• Inchi： 1S/C13H14N2O2/c1-9-6-10(2)15(14-9)8-11-4-3-5-12(7-11)13(16)17/h3-7H,8H2,1-2H3,(H,16,17)
• InChI Key： WWFUQDPIXVPKQB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 433.2±45.0 °C at 760 mmHg
• Flash Point: 215.8±28.7 °C
• Refractive Index: 1.595
• PSA: 55.12000
• LogP: 2.24640
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(3,5-Dimethyl-1H-pyrazol-1-yl)methylbenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)